Cas no 99902-79-1 (Benzonitrile,2-(4-methoxyphenoxy)-5-nitro-)

Benzonitrile,2-(4-methoxyphenoxy)-5-nitro- structure
99902-79-1 structure
Product Name:Benzonitrile,2-(4-methoxyphenoxy)-5-nitro-
CAS No:99902-79-1
MF:C14H10N2O4
MW:270.240203380585
CID:815735
PubChem ID:514843
Update Time:2025-04-19

Benzonitrile,2-(4-methoxyphenoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(4-methoxyphenoxy)-5-nitro-
    • 2-(4-methoxyphenoxy)-5-nitrobenzonitrile
    • DTXSID00244321
    • 2-(4-METHOXYPHENOXY)-5-NITRO-BENZONITRILE
    • CHEMBL137439
    • 99902-79-1
    • Benzonitrile, 2-(4-methoxyphenoxy)-5-nitro-
    • AKOS017261941
    • Inchi: 1S/C14H10N2O4/c1-19-12-3-5-13(6-4-12)20-14-7-2-11(16(17)18)8-10(14)9-15/h2-8H,1H3
    • InChI Key: HNBGIGBUYIOXGC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 270.064057
  • Monoisotopic Mass: 270.064057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1
  • XLogP3: 3

Experimental Properties

  • Density: 1.35
  • Boiling Point: 394.1°Cat760mmHg
  • Flash Point: 192.1°C
  • Refractive Index: 1.618
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